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For Researchers, Scientists, and Drug Development Professionals

Abstract

HGC652 is a potent molecular glue that selectively targets the E3 ubiquitin ligase TRIM21. By
inducing the formation of a ternary complex between TRIM21 and the nuclear pore complex
protein NUP98, HGC652 triggers the proteasome-dependent degradation of NUP155 and other
associated nuclear pore proteins, ultimately leading to cancer cell death.[1][2][3] This document
provides detailed application notes and protocols for the solubilization and preparation of
HGC652 in Dimethyl Sulfoxide (DMSO) for in vitro research applications.
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Property Value Reference
Molecular Weight 449.60 g/mol [1]

Formula C23H28FNO3S2 [1]
Appearance Solid, White to off-white [1114]

CAS Number 3055558-98-7 [1]

Solubility and Stock Solution Parameters

Parameter

Reference

Solubility in DMSO

62.5 mg/mL (139

.01 mM) [1][4]

Recommended Solvent

Newly opened, anhydrous

DMSO

[1]14]

Special Considerations

Requires sonication for

complete dissolution.

[1]14]

Hygroscopic nature of DMSO

can impact solubility.

Stock Solution Storage

-80°C 6 months [1]
-20°C 1 month [1]
Powder Storage -20°C for 3 years [1]

Stock Solution Preparation Volumes

Desired
Concentration

Volume of DMSO
for 1 mg HGC652

Volume of DMSO Volume of DMSO
for 5 mg HGC652 for 10 mg HGC652

1mM 2.2242 mL 11.1210 mL 22.2420 mL

5mM 0.4448 mL 2.2242 mL 4.4484 mL

10 mM 0.2224 mL 1.1121 mL 2.2242 mL
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Experimental Protocols
Preparation of HGC652 Stock Solution in DMSO

Materials:

e HGC652 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Calibrated pipettes

Protocol:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a biological safety
cabinet) to prevent contamination.

» Weighing HGC652: Carefully weigh the desired amount of HGC652 powder. For ease of use,
pre-weighed amounts are often supplied by the manufacturer.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the HGC652 powder to
achieve the desired stock concentration (refer to the table above). It is crucial to use a new,
unopened bottle of DMSO as it is hygroscopic and absorbed water can significantly affect the
solubility of HGC652.[1][4]

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o Sonicate the solution in a water bath for 10-15 minutes to ensure complete dissolution.[1]
[4] Visually inspect the solution to confirm that no solid particles remain.

 Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

o Preparation of Working Solutions: When ready to use, thaw an aliquot of the HGC652 stock
solution at room temperature. Dilute the stock solution to the desired final concentration in
the appropriate cell culture medium or assay buffer. Ensure the final DMSO concentration in
the assay is kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity or off-target

effects.

Visualizations
HGC652 Mechanism of Action
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Caption: HGC652 induces a ternary complex, leading to protein degradation and cell death.
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Experimental Workflow for HGC652 Solution Preparation

HGC652 Stock Solution Preparation Workflow
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Caption: Workflow for preparing HGC652 stock solutions in DMSO.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15620218/docs?utm_src=pdf-body#hgc652-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15620218/docs?utm_src=pdf-body-img#hgc652-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15620218/docs?utm_src=pdf-body#hgc652-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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